2-(1,2,2-trichlorovinyl)-1H-benzo[d]imidazole

• IUPAC Name: 2-(1,2,2-trichloroethenyl)-1H-benzimidazole
• InChI: InChI=1S/C9H5Cl3N2/c10-7(8(11)12)9-13-5-3-1-2-4-6(5)14-9/h1-4H,(H,13,14)
• InChI Key: ABPUJVWAGRZASX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(=C(Cl)Cl)Cl
• Molecular Formula: C9H5Cl3N2
• DSSTOX Substance ID: DTXSID70380280
• Molecular Weight: 247.5 g/mol
• CAS RN: 680579-76-4

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazoles can be synthesized from a variety of methods. For instance, one method involves the cyclization of amido-nitriles to form disubstituted imidazoles. The reaction conditions are mild enough for the inclusion of a variety of functional groups including, arylhalides as well as aromatic and saturated heterocycles.

Molecular Structure Analysis

Imidazole is a key component to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Chemical Reactions Analysis

Imidazoles can undergo a variety of chemical reactions. For instance, one reaction is reported to proceed via nickel-catalysed addition to nitrile, which followed by proto-demetallation, tautomerization and dehydrative cyclization afforded the desired 2,4-disubstituted NH-imidazoles.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structure and the context in which they are used. For instance, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities, and there are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that imidazole and its derivatives will continue to be an area of active research in the future.